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Compound of Interest

Compound Name:
[2-(4-Fluorophenyl)ethyl](pentan-

3-yl)amine

CAS No.: 1019551-61-1

Cat. No.: B1460430

Get Quote

Introduction & Scientific Context
Fluorinated phenethylamines (e.g., 2-fluorophenethylamine, 4-fluoroamphetamine [4-FA], and

related isomers) represent a specialized class of compounds used in metabolic research,

monoamine transporter mapping, and forensic standard analysis.

The "Fluorine Effect" on Safety: From a safety perspective, the introduction of a fluorine atom

onto the phenethylamine scaffold significantly alters the physicochemical profile compared to

the non-fluorinated parent.

Metabolic Stability: The C–F bond is extremely strong (approx. 116 kcal/mol) and resists

metabolic cleavage (para-hydroxylation). This often leads to prolonged half-lives and

increased systemic toxicity compared to non-fluorinated analogs.

Lipophilicity: Fluorine substitution increases lipophilicity, facilitating rapid Blood-Brain Barrier

(BBB) penetration. This heightens the risk of acute central nervous system (CNS)

neurotoxicity upon accidental exposure.
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Acidity/Basicity: The electron-withdrawing nature of fluorine lowers the pKa of the amine

slightly, but these compounds remain strong bases, capable of causing severe skin and eye

corrosion.

Scope: This protocol applies to the handling of analytical standards and bulk research

quantities of fluorinated phenethylamines, encompassing receipt, storage, experimental use,

and disposal.

Hazard Identification & Risk Assessment
GHS Classification Summary: Most fluorinated phenethylamines are classified as Acute Toxic

and Corrosive.

Hazard Class Category Hazard Statement Signal Word

Acute Toxicity (Oral) Cat 2 / 3

H300/H301:

Fatal/Toxic if

swallowed

DANGER

Acute Toxicity (Inhal) Cat 2 H330: Fatal if inhaled DANGER

Skin Corrosion Cat 1B
H314: Causes severe

skin burns
DANGER

Eye Damage Cat 1
H318: Causes serious

eye damage
DANGER

STOT (Single) Cat 3
H335: May cause

respiratory irritation
WARNING

Critical Warning: Many derivatives (e.g., 4-FA) are Schedule I Controlled Substances in the

United States (effective Feb 2026) and other jurisdictions. Possession without a DEA license is

a felony.

Engineering Controls & PPE: The "Barrier Strategy"
Due to the high toxicity and corrosivity, a "Zero-Skin-Contact" policy is mandatory.

Engineering Controls
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Primary Barrier: All handling of neat solids must occur within a certified Chemical Fume

Hood (CFH) operating at a face velocity of 80–100 fpm (0.4–0.5 m/s).

Static Control: Fluorinated amines are often hygroscopic, fluffy salts (hydrochlorides) that

carry static charge. Use an ionizing bar or anti-static gun inside the hood to prevent powder

dispersal during weighing.

Personal Protective Equipment (PPE) Matrix

Body Part
Standard
Protection

High-Risk
(Spill/Bulk)
Protection

Rationale

Hands
Double Nitrile Gloves

(min 5 mil outer)

Silver Shield /

Laminate liners under

Nitrile

Standard nitrile may

degrade upon

prolonged contact with

concentrated amines.

Laminate offers broad

chemical resistance.

Eyes
Chemical Splash

Goggles

Goggles + Face

Shield

Corrosive vapors/dust

can bypass safety

glasses.

Body
Lab Coat

(Cotton/Poly)

Tyvek® Coveralls +

Apron

Prevent permeation

into street clothes.

Respiratory N/A (Hood use only)

Full-face Respirator

(P100 + Organic

Vapor)

Only for emergency

spill cleanup outside a

hood.

Operational Protocol: Lifecycle Management
The following workflow ensures a self-validating chain of custody and safety.

Workflow Visualization

Receipt & Login
(Check DEA Schedule)

Inert Storage
(Argon/N2, Desiccator)

 Verify Seal Weighing
(Closed Balance, Ionizer)

 Acclimate to RT
 Reseal w/ Parafilm

Solubilization
(Add Solvent to Solid)

 Slow Addition Experimental Use
(Closed Vessel)

Disposal
(Double Bag, Incinerate)

 Quench
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Click to download full resolution via product page

Figure 1: Lifecycle management of fluorinated phenethylamines from receipt to disposal.

Detailed Methodologies
Step 1: Receipt & Compliance Check

Verification: Upon receipt, immediately verify the CAS number and name against the current

DEA Controlled Substance list.

Logbook: Record the initial mass. These compounds require "per-milligram" reconciliation

logs if scheduled.

Step 2: Storage Conditions
Atmosphere: Amines react with atmospheric CO₂ to form carbamates. Store under an inert

atmosphere (Argon or Nitrogen).

Temperature: Store at -20°C to prevent thermal degradation.

Segregation: Store in a secondary containment bin labeled "TOXIC/CORROSIVE," separate

from strong oxidizing agents (e.g., nitric acid, permanganates) and acid anhydrides.

Step 3: Weighing Protocol (The Critical Step)
Preparation: Place the analytical balance inside the fume hood. If vibration is an issue, use a

marble slab.

Static Neutralization: Pass the anti-static gun over the container and spatula for 5 seconds.

Transfer:

Never insert a spatula directly into the stock bottle if it can be avoided. Tap gently into a

pre-weighed scint vial.

If using a spatula, use stainless steel or PTFE-coated (avoid aluminum, which can react

with corrosive amines).
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Dissolution: Add solvent (e.g., Methanol, DMSO) to the solid. Do not add solid to solvent, as

the heat of solution for amine salts can cause splashing.

Decontamination: Wipe the balance area with a wet paper towel (water solubilizes the salt),

then an ethanol wipe. Dispose of wipes as hazardous solid waste.

Emergency Response Protocol
In the event of exposure or release, immediate action is required.[1][2][3][4][5][6][7] Time is the

critical variable.

Spill Response Decision Tree

Spill Detected

Assess Volume & Location

Minor Spill (<100 mg)
Inside Hood

 Contained

Major Spill (>100 mg)
OR Outside Hood

 Uncontained/ hazardous

1. Absorb with Vermiculite
2. Wipe with 5% Acetic Acid

3. Double Bag Waste

1. EVACUATE LAB
2. Call EHS/Emergency

3. Do Not Re-enter

Click to download full resolution via product page

Figure 2: Decision logic for spill response. Note that "Major" is defined by toxicity risk, not just

volume.

First Aid Measures
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Skin Contact: Immediate flushing with water for 15 minutes.[2][5][7][8][9] Do not use

neutralizing agents (acids/bases) on skin, as the heat of reaction may worsen the burn.

Eye Contact: Flush for 15 minutes, holding eyelids open.[7] Time to irrigation determines the

likelihood of permanent blindness.

Inhalation: Move to fresh air immediately. If breathing is labored, medical personnel should

administer oxygen.[2][5][7]

Waste Disposal
Liquids: Collect in a dedicated "Basic/Toxic Organic" waste stream. Do not mix with acidic

waste streams to avoid heat generation.

Solids: Contaminated gloves, weighing boats, and paper towels must be double-bagged in

clear polyethylene bags, labeled "Toxic Solid Waste," and incinerated.

Empty Containers: Triple rinse with methanol before disposal. Collect the rinsate as liquid

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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